Cas no 88987-98-8 (3-Thiomorpholinone, 2-nonyl-)

• Product Name: 3-Thiomorpholinone, 2-nonyl-
• CAS No: 88987-98-8
• MF: C₁₃H₂₅NOS
• MW: 243.408702611923
• CID: 617045
• PubChem ID: 71321235
• Update Time: 2025-04-19

3-Thiomorpholinone, 2-nonyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-nonyl-
• 2-nonylthiomorpholin-3-one
• DTXSID90751074
• 88987-98-8

• Inchi： 1S/C13H25NOS/c1-2-3-4-5-6-7-8-9-12-13(15)14-10-11-16-12/h12H,2-11H2,1H3,(H,14,15)
• InChI Key： YKZVQXSMNYXNKA-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CCCCCCCCC)=O

Computed Properties

• Exact Mass: 243.16568559g/mol
• Monoisotopic Mass: 243.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.4Ų